Cas no 6060-21-5 (N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide)
6060-21-5 structure
Product Name:N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
CAS No:6060-21-5
MF:C19H20N2O2
MW:308.374304771423
CID:1621251
PubChem ID:2883591
Update Time:2025-04-21
N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
- 3-pyrrolidinecarboxamide, N-(4-ethylphenyl)-5-oxo-1-phenyl-
- SR-01000471023
- EU-0009000
- STK098617
- Oprea1_301052
- AKOS000343640
- AKOS016117821
- N-(4-ethylphenyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide
- CBMicro_043018
- Oprea1_773388
- SR-01000471023-1
- BIM-0043026.P001
- Cambridge id 6060215
- VU0060897-1
- DTXSID30387199
- 6060-21-5
-
- Inchi: 1S/C19H20N2O2/c1-2-14-8-10-16(11-9-14)20-19(23)15-12-18(22)21(13-15)17-6-4-3-5-7-17/h3-11,15H,2,12-13H2,1H3,(H,20,23)
- InChI Key: YTCWNLCGUNGCGN-UHFFFAOYSA-N
- SMILES: O=C1CC(C(NC2C=CC(CC)=CC=2)=O)CN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 308.1526
- Monoisotopic Mass: 308.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.224
- Boiling Point: 597.9°C at 760 mmHg
- Flash Point: 315.4°C
- Refractive Index: 1.632
- PSA: 49.41
N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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